Cas no 1783928-73-3 (2-bromo-4-cyclobutyl-1,3-oxazole)

• Product Name: 2-bromo-4-cyclobutyl-1,3-oxazole
• CAS No: 1783928-73-3
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD33408629
• CID: 5238119
• Update Time: 2025-10-17

2-bromo-4-cyclobutyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-bromo-4-cyclobutyl-
• 2-bromo-4-cyclobutyl-1,3-oxazole

• MDL： MFCD33408629
• Inchi： 1S/C7H8BrNO/c8-7-9-6(4-10-7)5-2-1-3-5/h4-5H,1-3H2
• InChI Key： XRDWEZHMUHVSJQ-UHFFFAOYSA-N
• SMILES： O1C=C(C2CCC2)N=C1Br

Additional information on 2-bromo-4-cyclobutyl-1,3-oxazole

2-Bromo-4-Cyclobutyl-1,3-Oxazole: A Comprehensive Overview

The compound with CAS No. 1783928-73-3, commonly referred to as 2-bromo-4-cyclobutyl-1,3-oxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom at the 2-position and a cyclobutyl group at the 4-position introduces unique electronic and steric properties, making it a valuable building block in drug discovery and synthesis.

Oxazoles are well-known for their versatility in organic synthesis due to their ability to undergo various transformations, such as nucleophilic substitutions, additions, and cyclizations. The cyclobutyl group in 2-bromo-4-cyclobutyl-1,3-oxazole adds an element of strain and rigidity to the molecule, which can be exploited in designing bioactive compounds. Recent studies have highlighted the potential of this compound as a precursor for synthesizing complex molecules with therapeutic applications.

One of the most notable aspects of 2-bromo-4-cyclobutyl-1,3-oxazole is its role in medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive agents, including antiviral and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain viral enzymes. The bromine atom at the 2-position serves as an excellent leaving group, enabling substitution reactions that can lead to diverse structural modifications.

The synthesis of 2-bromo-4-cyclobutyl-1,3-oxazole typically involves a multi-step process that includes cyclization reactions and functional group transformations. A common approach involves the reaction of a bromoalkene with an amine derivative under specific conditions to form the oxazole ring. The cyclobutyl group is introduced via alkylation or coupling reactions, ensuring high regioselectivity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable.

In terms of physical properties, 2-bromo-4-cyclobutyl-1,3-oxazole is a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound exhibits moderate stability under normal storage conditions but should be protected from moisture and light to prevent degradation.

From a biological standpoint, 2-bromo-4-cyclobutyl-1,3 oxazole has shown promise in preclinical studies targeting various disease states. For example, researchers have explored its potential as an anti-inflammatory agent by evaluating its effects on cytokine production in vitro. Additionally, its ability to modulate ion channels has been investigated for its implications in neurodegenerative diseases.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 2-bromo-4-cyclobutyl oxazole's interactions with biological targets. Molecular docking studies have revealed that the bromine atom plays a critical role in stabilizing interactions with protein binding sites. Furthermore, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is crucial for predicting its reactivity in different chemical environments.

In conclusion, CAS No 178392873, or 2-bromo 4 cyclobutyl 1 3 oxazole, stands out as a versatile and valuable compound in contemporary organic synthesis and drug discovery efforts. Its unique structural features and reactivity make it an ideal candidate for exploring novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in the chemical sciences is expected to grow further.